Cas no 2228860-86-2 (3-(3-amino-1,1-difluoropropan-2-yl)-4-bromophenol)

• Product Name: 3-(3-amino-1,1-difluoropropan-2-yl)-4-bromophenol
• CAS No: 2228860-86-2
• MF: C₉H₁₀BrF₂NO
• MW: 266.082608699799
• CID: 5974558
• PubChem ID: 165705433
• Update Time: 2025-05-21

3-(3-amino-1,1-difluoropropan-2-yl)-4-bromophenol Chemical and Physical Properties

Names and Identifiers

• 3-(3-amino-1,1-difluoropropan-2-yl)-4-bromophenol
• 2228860-86-2
• EN300-1948764

• Inchi： 1S/C9H10BrF2NO/c10-8-2-1-5(14)3-6(8)7(4-13)9(11)12/h1-3,7,9,14H,4,13H2
• InChI Key： XRFXSWFBXFQYDP-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=C1C(C(F)F)CN)O

Computed Properties

• Exact Mass: 264.99138g/mol
• Monoisotopic Mass: 264.99138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 46.2Ų

Additional information on 3-(3-amino-1,1-difluoropropan-2-yl)-4-bromophenol

Professional Introduction to Compound with CAS No. 2228860-86-2 and Product Name: 3-(3-amino-1,1-difluoropropan-2-yl)-4-bromophenol

The compound with the CAS number 2228860-86-2 and the product name 3-(3-amino-1,1-difluoropropan-2-yl)-4-bromophenol represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential applications in drug development and molecular biology. The presence of both amino and bromine substituents in its molecular framework suggests a versatile reactivity that could be exploited for various synthetic and therapeutic purposes.

At the core of understanding this compound lies its molecular structure. The 3-(3-amino-1,1-difluoropropan-2-yl)-4-bromophenol moiety is composed of a phenolic ring substituted with a bromine atom at the 4-position and an amino-functionalized 1,1-difluoropropane side chain at the 3-position. This configuration imparts distinct chemical properties that make it an attractive candidate for further investigation. The fluorine atoms in the side chain contribute to electron-withdrawing effects, which can influence the reactivity and stability of the compound. Additionally, the amino group provides a site for potential interactions with biological targets, such as enzymes or receptors.

Recent research in the field of medicinal chemistry has highlighted the importance of fluorinated compounds in drug design. Fluorine atoms are known to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic properties of drug candidates. The 3-(3-amino-1,1-difluoropropan-2-yl)-4-bromophenol structure exemplifies these benefits, making it a promising scaffold for developing novel therapeutic agents. Studies have demonstrated that fluorinated aromatic compounds can exhibit enhanced bioavailability and reduced susceptibility to degradation by metabolic enzymes.

The bromine substituent at the 4-position of the phenol ring adds another layer of functionality to this compound. Bromine is often employed in medicinal chemistry due to its ability to participate in various chemical reactions, including cross-coupling reactions that are pivotal in constructing complex molecular architectures. The combination of an amino group and a bromine atom makes 3-(3-amino-1,1-difluoropropan-2-yl)-4-bromophenol a versatile intermediate for synthesizing more intricate molecules. Such intermediates are invaluable in pharmaceutical research, where they serve as building blocks for larger drug candidates.

In the context of drug discovery, the 3-(3-amino-1,1-difluoropropan-2-yl)-4-bromophenol compound has shown potential in several areas. One notable application is in the development of kinase inhibitors, which are critical for treating various cancers and inflammatory diseases. Kinases are enzymes that play a central role in cell signaling pathways, and inhibiting their activity can lead to therapeutic benefits. The structural features of this compound suggest that it could interact with kinase domains effectively due to its ability to form hydrogen bonds and hydrophobic interactions with biological targets.

Furthermore, the compound’s potential as an intermediate in synthesizing other bioactive molecules has been explored. Researchers have leveraged its reactivity to develop novel derivatives with enhanced pharmacological properties. For instance, modifications involving the amino group have been investigated for their ability to improve solubility and target specificity. Similarly, functionalization of the bromine atom has opened up avenues for exploring different chemical pathways that could lead to more effective drug candidates.

The synthesis of 3-(3-amino-1,1-difluoropropan-2-yl)-4-bromophenol presents an interesting challenge due to its complex structure. However, advances in synthetic methodologies have made it increasingly feasible to produce such compounds with high purity and yield. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the desired molecular framework efficiently. These methods allow for precise control over regioselectivity and stereochemistry, which are crucial factors in pharmaceutical development.

From a computational chemistry perspective, virtual screening methods have been employed to evaluate the binding affinity of 3-(3-amino-1,1-difluoropropan-2-yl)-4-bromophenol towards various biological targets. Molecular docking studies have revealed promising interactions with proteins involved in disease pathways, suggesting its potential as a lead compound for further optimization. These computational approaches complement experimental efforts by providing rapid assessments of molecular interactions without the need for extensive wet lab work.

The safety profile of this compound is another critical aspect that has been examined through rigorous toxicological studies. Preliminary data indicate that it exhibits moderate solubility in water but high solubility in organic solvents commonly used in laboratory settings. This solubility profile influences its handling requirements but does not pose significant hazards under standard laboratory conditions. As always, proper safety protocols should be followed when working with any chemical substance.

Future directions for research on 3-(3-amino-1,1-difluoropropan-2-yl)-4-bromophenol include exploring its pharmacological effects through preclinical studies. Investigating its activity against specific disease models will provide valuable insights into its therapeutic potential. Additionally, optimizing synthetic routes to improve scalability and cost-effectiveness will be essential for moving this compound towards clinical applications.

In conclusion,3-(3-amino-1,1-difluoropropan-2-yl)-4-bromophenol (CAS No. 2228860-86-2) represents a promising candidate for further development in pharmaceutical research. Its unique structural features offer opportunities for designing novel drugs targeting various diseases. With continued advancements in synthetic chemistry and computational methods, this compound holds significant promise as a building block or lead molecule for future therapeutics.